Cas no 1261495-50-4 (2-(Perfluorophenyl)isonicotinic acid)

• Product Name: 2-(Perfluorophenyl)isonicotinic acid
• CAS No: 1261495-50-4
• MF: C₁₂H₄F₅NO₂
• MW: 289.157680511475
• CID: 4914092
• Update Time: 2025-11-06

2-(Perfluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Perfluorophenyl)isonicotinic acid

• Inchi： 1S/C12H4F5NO2/c13-7-6(8(14)10(16)11(17)9(7)15)5-3-4(12(19)20)1-2-18-5/h1-3H,(H,19,20)
• InChI Key： XOBRYVQPHVHCQM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=C(C(=O)O)C=CN=1)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 2-(Perfluorophenyl)isonicotinic acid

2-(Perfluorophenyl)isonicotinic Acid: A Comprehensive Overview

The compound with CAS No. 1261495-50-4, commonly referred to as 2-(Perfluorophenyl)isonicotinic Acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound is a derivative of isonicotinic acid, a well-known heterocyclic compound with a pyridine ring structure. The substitution of the phenyl group with a perfluorinated phenyl group introduces remarkable electronic and physical characteristics, making it a subject of interest in various research domains.

Isonicotinic acid itself is a versatile molecule, often used as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The introduction of the perfluorophenyl group in 2-(Perfluorophenyl)isonicotinic Acid enhances its stability, lipophilicity, and resistance to chemical degradation. These properties make it an ideal candidate for applications in materials science, particularly in the development of advanced polymers and coatings.

Recent studies have explored the use of 2-(Perfluorophenyl)isonicotinic Acid in the synthesis of high-performance materials. Researchers have reported that this compound can serve as a building block for constructing fluorinated aromatic polymers, which exhibit exceptional thermal stability and mechanical strength. Such materials are promising for use in aerospace and automotive industries, where durability under extreme conditions is critical.

In addition to its material science applications, 2-(Perfluorophenyl)isonicotinic Acid has shown potential in medicinal chemistry. Its unique electronic properties make it a valuable component in drug design, particularly for targeting specific biological pathways. For instance, recent research has highlighted its role as a lead compound in the development of inhibitors for certain enzymes associated with neurodegenerative diseases.

The synthesis of 2-(Perfluorophenyl)isonicotinic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the fluorination of aromatic rings, which is achieved through electrophilic substitution reactions using fluorine sources such as HF or F₂. The optimization of these reactions has been a focus of recent studies, aiming to improve yield and reduce environmental impact.

From an environmental perspective, the perfluorinated nature of this compound raises questions about its biodegradability and ecological impact. However, preliminary studies suggest that 2-(Perfluorophenyl)isonicotinic Acid exhibits low toxicity to aquatic organisms under controlled laboratory conditions. Further research is needed to assess its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 2-(Perfluorophenyl)isonicotinic Acid (CAS No. 1261495-50-4) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic research and industrial development.